Cas no 1501188-91-5 (2-4-(2,2,2-trifluoroethyl)morpholin-3-ylacetic acid)

• Product Name: 2-4-(2,2,2-trifluoroethyl)morpholin-3-ylacetic acid
• CAS No: 1501188-91-5
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• MDL: MFCD23894700
• CID: 5607753
• PubChem ID: 80421214
• Update Time: 2025-10-29

2-4-(2,2,2-trifluoroethyl)morpholin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2,2,2-trifluoroethyl)morpholin-3-yl]acetic acid
• AKOS018984512
• EN300-815585
• 1501188-91-5
• 2-4-(2,2,2-trifluoroethyl)morpholin-3-ylacetic acid

• MDL： MFCD23894700
• Inchi： 1S/C8H12F3NO3/c9-8(10,11)5-12-1-2-15-4-6(12)3-7(13)14/h6H,1-5H2,(H,13,14)
• InChI Key： QBOZYSGEZFWHHG-UHFFFAOYSA-N
• SMILES： FC(CN1CCOCC1CC(=O)O)(F)F

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-4-(2,2,2-trifluoroethyl)morpholin-3-ylacetic acid

Introduction to 2-4-(2,2,2-trifluoroethyl)morpholin-3-ylacetic acid (CAS No. 1501188-91-5)

2-4-(2,2,2-trifluoroethyl)morpholin-3-ylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1501188-91-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a morpholine moiety and a trifluoroethyl group, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 2-4-(2,2,2-trifluoroethyl)morpholin-3-ylacetic acid incorporates a morpholinyl group at the 3-position of an acetic acid derivative, with a 2,2,2-trifluoroethyl substituent attached to the 4-position of the morpholine ring. This specific arrangement imparts both lipophilicity and metabolic stability, making it an attractive candidate for further exploration in drug design and development.

In recent years, there has been growing interest in the development of novel compounds that combine the advantages of morpholine derivatives with fluorinated aliphatic groups. The introduction of fluorine atoms into organic molecules is well-documented to enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to metabolic degradation. The trifluoroethyl group in this compound is particularly noteworthy for its ability to modulate electronic properties and hydrophobicity, which can be critical in optimizing drug interactions with biological targets.

One of the most compelling aspects of 2-4-(2,2,2-trifluoroethyl)morpholin-3-ylacetic acid is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility as a building block for more complex pharmacophores, particularly in the context of central nervous system (CNS) drugs and anti-inflammatory agents. The morpholine scaffold is known for its role in enhancing blood-brain barrier penetration, while the trifluoroethyl group can improve oral bioavailability and reduce susceptibility to enzymatic degradation.

Recent studies have highlighted the significance of fluorinated morpholine derivatives in medicinal chemistry. For instance, compounds analogous to 2-4-(2,2,2-trifluoroethyl)morpholin-3-ylacetic acid have been investigated for their potential as kinase inhibitors and G protein-coupled receptor (GPCR) modulators. The trifluoroethyl group's ability to engage in hydrophobic interactions while maintaining electronic balance makes it an excellent candidate for designing high-affinity ligands.

The synthesis of 2-4-(2,2,2-trifluoroethyl)morpholin-3-ylacetic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include nucleophilic substitution reactions to introduce the morpholine ring followed by functional group modifications to achieve the desired acetic acid derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity.

In terms of biological activity, preliminary investigations suggest that CAS No. 1501188-91-5 may exhibit properties relevant to therapeutic applications. Its structural features suggest potential interactions with enzymes and receptors involved in inflammatory pathways and neurotransmission. While comprehensive pharmacological studies are still underway, these early findings are promising and warrant further exploration.

The role of computational chemistry in optimizing 2-4-(2,2,2-trifluoroethyl)morpholin-3-ylacetic acid cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal analogs for further testing. By leveraging virtual screening platforms, researchers can rapidly evaluate thousands of potential derivatives before committing to labor-intensive wet chemistry experiments.

The impact of fluorine substitution on drug efficacy is another critical area of focus. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to enhanced lipophilicity and metabolic stability. In the case of CAS No. 1501188-91-5, the trifluoroethyl group is expected to contribute significantly to these properties while minimizing off-target effects.

Future directions for research on CAS No. 1501188-91-5 include exploring its suitability as an intermediate in larger drug candidates and evaluating its behavior in preclinical models. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits.

The development of novel pharmaceuticals relies heavily on innovative molecular architectures such as those presented by CAS No. 1501188-91-5. By combining established pharmacophores with cutting-edge functional groups like trifluoroethyl moieties, researchers continue to push the boundaries of what is possible in drug discovery.